
Technical Guide: Solubility Profile of 4'-Amino-N-
methylacetanilide in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Amino-N-methylacetanilide, also known as N-(4-aminophenyl)-N-methylacetamide, is a

chemical compound of interest in various research and development sectors, including

pharmaceuticals and dye manufacturing.[1] Its utility as an intermediate and building block for

more complex molecules necessitates a thorough understanding of its physicochemical

properties, particularly its solubility in different organic solvents.[1] This technical guide

provides a comprehensive overview of the available solubility information for 4'-Amino-N-
methylacetanilide and outlines detailed experimental protocols for its quantitative

determination.

Physicochemical Properties of 4'-Amino-N-
methylacetanilide
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Property Value Reference

CAS Number 119-63-1 [2]

Molecular Formula C₉H₁₂N₂O [1]

Molecular Weight 164.21 g/mol [1]

Appearance White to off-white solid/powder [1]

Melting Point Approximately 70 °C [3]

Solubility of 4'-Amino-N-methylacetanilide
Qualitative Solubility Data
Quantitative solubility data for 4'-Amino-N-methylacetanilide in a wide range of organic

solvents is not readily available in published literature. However, qualitative assessments

indicate its general solubility behavior. The compound is described as being soluble in polar

solvents like water and alcohols. This solubility is attributed to the presence of the amide group

which can participate in hydrogen bonding.

The following table summarizes the available qualitative solubility information.

Solvent Qualitative Solubility Reference

Water Soluble

Alcohols Soluble

Methanol Slightly Soluble [3]

Chloroform Slightly Soluble [3]

Factors Influencing Solubility
The solubility of 4'-Amino-N-methylacetanilide is influenced by several factors:

Polarity: The molecule possesses both polar (amino and amide groups) and non-polar

(phenyl ring and methyl groups) regions. Its solubility is generally favored in solvents with

similar polarity.
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Hydrogen Bonding: The amino and amide groups are capable of forming hydrogen bonds,

which enhances solubility in protic solvents like water and alcohols.

Temperature: Generally, the solubility of solid compounds in liquid solvents increases with

temperature. However, the extent of this increase is specific to the solute-solvent system.

Experimental Protocol for Quantitative Solubility
Determination: The Shake-Flask Method
To obtain precise and quantitative solubility data, the isothermal shake-flask method is a widely

accepted and reliable technique. This method involves allowing a surplus of the solid

compound to reach equilibrium with the solvent at a constant temperature.

Materials and Equipment
4'-Amino-N-methylacetanilide (high purity)

Selected organic solvents (analytical grade)

Thermostatic shaker bath or incubator

Analytical balance (± 0.1 mg)

Centrifuge

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Experimental Workflow
The following diagram illustrates the experimental workflow for the shake-flask solubility

determination method.
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Sample Preparation

Equilibration

Phase Separation

Analysis

Data Calculation

Weigh excess 4'-Amino-N-methylacetanilide

Add to a known volume of solvent in a sealed vial

Place vials in a thermostatic shaker bath at constant temperature

Agitate for a sufficient time (e.g., 24-72 hours) to ensure equilibrium Allow vials to stand for a short period

Centrifuge to sediment undissolved solid

Withdraw a known volume of the supernatant

Filter the aliquot through a syringe filter

Dilute the filtered sample with a suitable solvent

Analyze the concentration using HPLC or UV-Vis spectrophotometry

Calculate the solubility based on the measured concentration and dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for the shake-flask solubility determination method.
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Detailed Procedure
Preparation of Saturated Solutions:

Add an excess amount of 4'-Amino-N-methylacetanilide to a series of vials, each

containing a known volume of a specific organic solvent. The excess solid is crucial to

ensure that the solution becomes saturated.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C,

37 °C).

Agitate the vials for a predetermined period (typically 24 to 72 hours) to allow the system

to reach equilibrium. The time required for equilibration should be determined

experimentally by analyzing samples at different time points until the concentration

remains constant.

Phase Separation:

After equilibration, remove the vials from the shaker and allow them to stand undisturbed

in a temperature-controlled environment for a short period to allow the excess solid to

settle.

For a more complete separation, centrifuge the vials at a moderate speed.

Sample Analysis:

Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.

Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm) to remove any

remaining solid particles.

Accurately dilute the filtered sample with a suitable solvent to a concentration that falls

within the linear range of the analytical method.
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Determine the concentration of 4'-Amino-N-methylacetanilide in the diluted sample

using a validated analytical method, such as HPLC or UV-Vis spectrophotometry. A

calibration curve should be prepared using standard solutions of known concentrations.

Calculation of Solubility:

Calculate the solubility (S) of 4'-Amino-N-methylacetanilide in the chosen solvent using

the following formula: S = C × DF Where:

C = Concentration of the diluted sample (e.g., in mg/mL)

DF = Dilution factor

Logical Relationship of Solubility Determination
The following diagram outlines the logical steps and considerations for a comprehensive

solubility study.
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Inputs

Methodology

Execution

Data Processing

Output

Define Scope of Solubility Study

High-Purity 4'-Amino-N-methylacetanilide Selection of Organic Solvents Define Experimental Temperatures

Select Solubility Determination Method
(e.g., Shake-Flask)

Develop and Validate Analytical Method
(e.g., HPLC, UV-Vis)

Perform Experiments

Analyze Raw Data

Report Solubility Data
(e.g., in g/100mL, mol/L)

Solubility Profile of 4'-Amino-N-methylacetanilide
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Caption: Logical workflow for a comprehensive solubility study.
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Conclusion
While quantitative solubility data for 4'-Amino-N-methylacetanilide in a broad range of

organic solvents is currently limited in the public domain, this guide provides the available

qualitative information and a detailed, robust experimental protocol for its precise

determination. The shake-flask method, coupled with a validated analytical technique such as

HPLC, is recommended for generating reliable and reproducible solubility data. Such data is

invaluable for researchers and scientists in the fields of drug development, chemical synthesis,

and materials science, enabling informed decisions in formulation, purification, and process

design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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